Cas no 1805567-33-2 (Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate)

• Product Name: Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate
• CAS No: 1805567-33-2
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4879038
• Update Time: 2025-10-29

Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-9(17)4-6-3-7(10(12)13)8(5-14)11(15-6)16(18)19/h3,10H,2,4H2,1H3
• InChI Key： PWLFPOJZHDYXGJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C([N+](=O)[O-])N=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate

Comprehensive Overview of Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805567-33-2)

Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805567-33-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and cyano functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to undergo diverse chemical transformations.

The structural features of Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate make it a valuable intermediate in drug discovery. The presence of the nitro group and the ethyl acetate moiety enhances its solubility and reactivity, facilitating its use in coupling reactions and cyclization processes. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies and antibiotic alternatives. This compound's versatility also extends to material science, where its electron-withdrawing properties are exploited in designing advanced organic semiconductors.

In the context of green chemistry and sustainable synthesis, Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate has been explored for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its production using catalytic methods to minimize waste and energy consumption, addressing the global push for environmentally benign chemical processes. Its stability under mild conditions further supports its adoption in large-scale applications, making it a candidate for industrial relevance.

The compound's CAS No. 1805567-33-2 is frequently searched in academic and industrial databases, reflecting its prominence in cutting-edge research. Queries often focus on its synthetic routes, spectroscopic data, and safety profiles, underscoring the need for comprehensive documentation. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity, ensuring reproducibility in experimental settings.

Emerging trends in precision medicine and agrochemical innovation have further elevated the relevance of Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate. Its potential to modulate biological pathways has sparked interest in personalized therapeutics, while its agrochemical applications align with the need for crop protection solutions with reduced environmental impact. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.

In summary, Ethyl 3-cyano-4-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805567-33-2) represents a multifaceted chemical entity with broad implications across multiple disciplines. Its unique structural attributes, combined with its adaptability to modern synthetic methodologies, position it as a cornerstone in the development of next-generation therapeutics and sustainable technologies. Continued exploration of its properties and applications will undoubtedly yield further insights and innovations.